Cas no 942215-53-4 (2-(4-Bromophenyl)-5-Benzoxazolecarbonitrile)
942215-53-4 structure
Product Name:2-(4-Bromophenyl)-5-Benzoxazolecarbonitrile
CAS No:942215-53-4
MF:C14H7BrN2O
MW:299.122182130814
CID:2104394
Update Time:2023-08-03
2-(4-Bromophenyl)-5-Benzoxazolecarbonitrile Chemical and Physical Properties
Names and Identifiers
-
- 2-(4-bromophenyl)-5-Benzoxazolecarbonitrile
- 2-(4-Bromophenyl)-5-Benzoxazolecarbonitrile
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- Inchi: 1S/C14H7BrN2O/c15-11-4-2-10(3-5-11)14-17-12-7-9(8-16)1-6-13(12)18-14/h1-7H
- InChI Key: KUGAMILBCUHDFQ-UHFFFAOYSA-N
- SMILES: BrC1C=CC(=CC=1)C1=NC2C=C(C#N)C=CC=2O1
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 18
- Rotatable Bond Count: 1
- Complexity: 345
- Topological Polar Surface Area: 49.8
2-(4-Bromophenyl)-5-Benzoxazolecarbonitrile Related Literature
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Chen Long,Ying Dai,Jianwei Li,Hao Jin Nanoscale, 2020,12, 21124-21130
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Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
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Daniel Messmer,Stefan Salentinig,Jakob Heier Nanoscale, 2019,11, 6929-6938
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Eunkyung Choi,Minjoo Ryu,Haeri Lee,Ok-Sang Jung Dalton Trans., 2017,46, 4595-4601
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